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Compound of Interest

Compound Name: 3-Bromo-6-chlorochromone

CAS No.: 73220-38-9

Cat. No.: B1273435

Get Quote

An In-Depth Technical Guide to N-Acetyl-DL-tryptophan (CAS 87-32-1)

A Note on Chemical Identification: This guide focuses on N-Acetyl-DL-tryptophan, which is

correctly identified by the Chemical Abstracts Service (CAS) Registry Number 87-32-1. The

CAS number 73220-38-9, provided in the topic query, corresponds to the compound 3-Bromo-
6-chlorochromone[1][2][3][4][5]. Given the specified audience of researchers and drug

development professionals, this guide addresses the properties and applications of N-Acetyl-

DL-tryptophan, a compound of significant interest in the biopharmaceutical field.

Introduction
N-Acetyl-DL-tryptophan (NAT) is a synthetic derivative of the essential amino acid DL-

tryptophan[6][7]. As a racemic mixture, it contains equal amounts of N-Acetyl-L-tryptophan and

N-Acetyl-D-tryptophan[6]. In the pharmaceutical industry, NAT is a widely utilized excipient,

primarily valued for its role as a stabilizing agent in parenteral formulations of biologics, most

notably human serum albumin and monoclonal antibodies[8][9][10]. Its ability to protect

proteins from oxidative and thermal stress makes it a critical component in ensuring the

stability, efficacy, and shelf-life of therapeutic protein drugs[8][11]. This guide provides a

comprehensive technical overview of the physicochemical properties, mechanism of action,
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synthesis, and analytical methodologies relevant to N-Acetyl-DL-tryptophan for professionals in

research and drug development.

Physicochemical Properties
N-Acetyl-DL-tryptophan is a white to off-white crystalline powder[7][12]. Its key physical and

chemical properties are summarized in the table below.

Property Value References

CAS Number 87-32-1 [6][7][13][14][15]

Molecular Formula C₁₃H₁₄N₂O₃ [6][13]

Molecular Weight 246.26 g/mol [16][17][18]

Melting Point ~205 °C (with decomposition) [18]

Solubility

Slightly soluble in water; very

soluble in ethanol (96%);

dissolves in dilute solutions of

alkali hydroxides.

[7]

UV λmax 222, 282, 291 nm [6]

Appearance White to light yellow powder [18]

Storage Temperature 2-8°C

Mechanism of Action as a Biopharmaceutical
Stabilizer
The primary function of N-Acetyl-DL-tryptophan in biopharmaceutical formulations is to act as a

sacrificial antioxidant and a thermal stabilizer[8][9]. The indole ring of the tryptophan moiety is

susceptible to oxidation, and by including NAT in the formulation, it is preferentially oxidized

over the tryptophan residues in the therapeutic protein, thus preserving the protein's structure

and function[8][10].
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Oxidative stress, mediated by reactive oxygen species (ROS), can lead to the degradation of

therapeutic proteins, particularly those with solvent-accessible tryptophan and methionine

residues[8][10]. NAT mitigates this by scavenging free radicals.
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General Synthesis Workflow for N-Acetyl-DL-tryptophan.

Applications in Research and Drug Development
The utility of N-Acetyl-DL-tryptophan extends across various stages of pharmaceutical

development and research.

Biopharmaceutical Formulation: Its primary application is as a stabilizer for protein

therapeutics, including monoclonal antibodies and human serum albumin, to prevent

degradation during manufacturing, storage, and administration.[8][9][10]

Neuroprotective Research: The L-enantiomer, N-Acetyl-L-tryptophan, has been investigated

for its neuroprotective effects in models of amyotrophic lateral sclerosis (ALS) by protecting

against hydrogen peroxide-induced cell death.[6] It has also been identified as an antagonist

of the neurokinin-1 receptor, suggesting potential in studying neurodegenerative and

inflammatory diseases.[19]

Precursor for Synthesis: NAT serves as a precursor in the synthesis of other active

pharmaceutical ingredients and research compounds.[20]

Dietary Supplements: It is also found in dietary supplements aimed at improving sleep

quality and mood regulation, leveraging its relationship to the serotonin and melatonin

pathways.[20]

Cell Culture Media: As a stable source of tryptophan, it is used as a raw material in cell

culture media to support cell viability and protein synthesis.[18]

Analytical Methodologies
The quantification of N-Acetyl-DL-tryptophan in pharmaceutical preparations is crucial for

quality control. Several analytical methods have been developed for this purpose.

High-Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC is a common and reliable method for the determination of NAT in

human albumin solutions and other protein formulations.[21][22] A typical protocol involves:
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Sample Preparation: Deproteinization of the sample, for instance, by precipitation with an

acid like perchloric acid, followed by centrifugation to obtain a clear supernatant.[22]

Chromatographic Separation: The supernatant is injected into an HPLC system equipped

with a C18 column.

Elution: A gradient elution using a mobile phase of acetonitrile and a phosphate buffer (e.g.,

at pH 2.3) is used to separate NAT from other components.[22]

Detection: UV detection at a wavelength of 220 nm or 280 nm is commonly employed for

quantification.[21][22]

Quantification: The concentration of NAT is determined by comparing its peak area to a

standard curve generated from known concentrations of a reference standard.[22]

UV Spectrophotometry
A simpler, though less specific, method involves UV spectrophotometry. After precipitating the

protein from the sample, the absorbance of the acid-soluble fraction is measured at 280 nm.

The concentration of NAT is then calculated using its molar absorptivity (ε280 = 5250).[23]

Safety and Handling
N-Acetyl-DL-tryptophan is generally considered to be a substance with low toxicity and is not

classified as hazardous under normal handling conditions.[16][24] However, standard

laboratory safety practices should always be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

goggles, and a lab coat.[24]

Handling: Avoid the formation of dust and aerosols. Use in a well-ventilated area or under a

chemical fume hood.[24][25]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[25]

Recommended storage is between 2-8°C.

Incompatibilities: Avoid contact with strong oxidizing agents.[25]
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First Aid: In case of contact with skin, wash with soap and water. If in eyes, flush with water.

If inhaled, move to fresh air. If swallowed, rinse mouth with water.[25]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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